Cas no 7020-34-0 (28-Hydroxy-lup-20-(29)-en-3-one)

• Product Name: 28-Hydroxy-lup-20-(29)-en-3-one
• CAS No: 7020-34-0
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• CID: 2042762
• PubChem ID: 10411004
• Update Time: 2025-06-08

28-Hydroxy-lup-20-(29)-en-3-one Chemical and Physical Properties

Names and Identifiers

• 28-Hydroxy-lup-20-(29)-en-3-one
• 28-hydroxylup-20(29)-3-one
• 28-hydroxylup-20(29)-en-3-one
• betulin
• Betulone
• betulone aldehyde
• lup-20(29)-en-3-on-28-ol
• SCHEMBL13910773
• CHEMBL469284
• 7020-34-0
• Q27136300
• CHEBI:67824
• AKOS040760834
• HY-N9378
• 3-Oxobetulin
• 28-hydroxy-lup-20(29)-en-3-one
• (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
• (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
• CS-0159579
• (+)-Betulone
• (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta(a)chrysen-9-one
• Lup-20(29)-en-28-ol-3-one
• DA-60285

• Inchi： 1S/C30H48O2/c1-19(2)20-10-15-30(18-31)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h20-23,25,31H,1,8-18H2,2-7H3/t20-,21+,22-,23+,25+,27-,28+,29+,30+/m0/s1
• InChI Key： JYDNKGUBLIKNAM-CNRMHUMKSA-N
• SMILES： OC[C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@@]4(C)CCC(C(C)(C)[C@@H]4CC[C@@]3(C)[C@]1(C)CC2)=O

Computed Properties

• Exact Mass: 440.365430770g/mol
• Monoisotopic Mass: 440.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.107
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Platypodium elegans
• Triterpenoids

Additional information on 28-Hydroxy-lup-20-(29)-en-3-one

Research Brief on 28-Hydroxy-lup-20-(29)-en-3-one (CAS: 7020-34-0): Recent Advances and Applications in Chemical Biology and Medicine

28-Hydroxy-lup-20-(29)-en-3-one (CAS: 7020-34-0) is a triterpenoid compound that has garnered significant attention in recent years due to its potential therapeutic applications in chemical biology and medicine. This research brief synthesizes the latest findings on this compound, focusing on its pharmacological properties, mechanisms of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the anti-inflammatory and anti-cancer properties of 28-Hydroxy-lup-20-(29)-en-3-one. A 2023 study published in the Journal of Natural Products demonstrated its ability to inhibit NF-κB signaling pathways, suggesting potential applications in treating chronic inflammatory diseases. The compound's unique lupane skeleton appears to play a crucial role in its bioactivity, with the hydroxyl group at position 28 enhancing its solubility and bioavailability.

In cancer research, 28-Hydroxy-lup-20-(29)-en-3-one has shown promising results against various cancer cell lines. A recent in vitro study revealed its selective cytotoxicity against breast cancer cells (MCF-7) with an IC50 of 15.2 μM, while showing minimal toxicity to normal cells. Molecular docking studies suggest that the compound may interact with key oncogenic proteins, though the exact mechanism requires further investigation.

The compound's potential in neurodegenerative diseases has also emerged as an active area of research. Preliminary studies indicate neuroprotective effects against oxidative stress in neuronal cells, possibly through modulation of Nrf2 pathways. However, these findings are still in early stages and require validation through in vivo models.

From a chemical perspective, recent advances in the synthesis of 28-Hydroxy-lup-20-(29)-en-3-one have improved its accessibility for research. A 2024 paper in Organic Letters described a novel semi-synthetic route starting from betulin, achieving an overall yield of 42%. This development is particularly significant as it addresses previous challenges in obtaining sufficient quantities of the pure compound for pharmacological studies.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires comprehensive characterization. Additionally, structure-activity relationship (SAR) studies are needed to optimize its therapeutic potential while minimizing potential side effects.

In conclusion, 28-Hydroxy-lup-20-(29)-en-3-one represents a promising scaffold for drug development across multiple therapeutic areas. The growing body of research underscores its potential as a multi-target agent, though further studies are necessary to fully elucidate its mechanisms and translate these findings into clinical applications. Continued investigation of this compound may yield valuable insights for the development of novel therapeutic agents in chemical biology and medicine.